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Compound of Interest

Ethyl 2-amino-4,6-
Compound Name:

difluorobenzoate
CAS No.: 1147107-15-0
Cat. No.: B2499112

Get Quote

Ethyl 2-amino-4,6-difluorobenzoate is an aromatic ester, a chemical class of significant
interest in the synthesis of pharmaceuticals and advanced materials. Its structure, featuring a
difluorinated aniline core, suggests specific reactivity and handling requirements.
Understanding these fundamental properties is the first step in establishing a safe and effective
experimental workflow.

Table 1: Chemical Identity and Predicted Properties
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Identifier Value Source |/ Rationale
Ethyl 2-amino-4,6-

IUPAC Name _ Standard Nomenclature
difluorobenzoate

Molecular Formula CoHoF2NO2 Derived from Structure

Molecular Weight 201.17 g/mol [1112][3]

CAS Number Data not available N/A

Predicted Appearance

White to light brown crystalline

solid

Analogy to similar aromatic

amines and esters.[4][5]

Predicted Solubility

Low water solubility; Soluble in
organic solvents (e.g., DMSO,
Methanol)

General property of benzoate
esters.[4][6]

Predicted Stability

Stable under normal laboratory
and recommended storage

conditions.[4]

Common for this class of

compounds.

Section 2: Hazard Identification and GHS
Classification (Inferred)

While specific toxicological data for this exact molecule is not published, the functional groups

present—an aromatic amine and a difluorinated benzene ring—allow for a predictive hazard

assessment based on established structure-activity relationships. The primary hazards are

anticipated to be related to skin and eye contact.

Based on data from closely related difluoro- and amino-aromatic compounds, the following

Globally Harmonized System (GHS) classification is proposed.[7]

Table 2: Inferred GHS Classification
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Hazard Class Category Hazard Statement Rationale
A common
) ) classification for
Skin H315: Causes skin - o
Category 2 aniline derivatives and

Corrosion/Irritation

irritation

fluorinated aromatics.

[7]

Serious Eye
o Category 1 or 2A
Damage/Irritation

H318: Causes serious
eye damage or H319:
Causes serious eye
irritation

Aromatic amines can
be severe eye
irritants. The "serious
damage" classification
is a conservative but

prudent assumption.

[7]

Specific Target Organ
Toxicity (Single Category 3

Exposure)

H335: May cause

respiratory irritation

A potential hazard for
fine, airborne powders
of aromatic

compounds.[4][7]

The signal word "Danger" is recommended due to the potential for serious eye damage. The

corresponding pictogram would be the Corrosion and Exclamation Mark symbols.

Inferred GHS Hazards

Skin Irritation (Cat 2)

Ethyl 2-amino-4,8-difluorobenzoate

{Comm

Aniline Moiety

Conservative Assessment

- H315: Causes skin irritation

Serious Eye Damage (Cat 1)

C9H9Fi\10/z}/

Particulate Nature

. H318: Causes serious eye damage

STOT - SE (Cat 3)

H335: May cause respiratory irritation
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Caption: Inferred GHS hazard classifications for the target compound.

Section 3: Toxicological Profile and Routes of
EXxposure

The primary routes of occupational exposure are inhalation of dust particles, skin contact, and
eye contact. Ingestion is less likely in a controlled laboratory setting but must be considered.

» Dermal (Skin) Exposure: Direct contact is likely to cause skin irritation, characterized by
redness, itching, and inflammation.[7] Prolonged or repeated contact may lead to dermatitis.

[8]

o Ocular (Eye) Exposure: This represents the most significant acute hazard. Direct contact
with the powder can cause serious irritation and potentially irreversible eye damage.
Immediate and thorough rinsing is critical.

 Inhalation Exposure: Inhaling the dust may irritate the respiratory tract, leading to coughing
and discomfort.[7][8] While no specific data exists for this compound, some aromatic amines
are known to cause methemoglobinemia upon absorption, a condition that impairs oxygen
transport in the blood.

» Carcinogenicity and Mutagenicity: There is no data to suggest this compound is carcinogenic
or mutagenic. It is not listed by IARC, NTP, or OSHA as a carcinogen. However, the absence
of data necessitates handling it as a compound with unknown long-term effects.

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)

A self-validating safety protocol relies on a multi-layered approach, prioritizing engineering
controls and supplementing them with appropriate PPE.

Engineering Controls

« Ventilation: All handling of the solid compound should occur in a certified chemical fume
hood to minimize inhalation exposure.[8][9]
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+ Safety Stations: An eyewash station and safety shower must be readily accessible and
tested regularly.[7][9]

Personal Protective Equipment (PPE)

The selection of PPE is a critical control point. The following workflow ensures adequate
protection based on the inferred hazards.

Handling Solid Compound?

Work in Chemical Fume Hood

Wear Chemical Safety Goggles
(EN166 or ANSI Z287.1)

Wear Nitrile Gloves
(Inspect before use)

Wear Lab Coat

Proceed with Experiment

Click to download full resolution via product page
Caption: PPE selection workflow for handling the solid compound.

+ Eye and Face Protection: Wear tightly sealed chemical safety goggles conforming to EU
standard EN166 or US NIOSH standards.[4][10] A face shield may be warranted if there is a
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significant risk of splashing or dust generation.

Skin Protection: Wear a standard laboratory coat. Use nitrile gloves that are inspected for
integrity before each use.[10] Proper glove removal technique must be followed to prevent
skin contamination.

Respiratory Protection: Under normal use in a fume hood, a respirator is not required. If
engineering controls fail or for emergency response, a NIOSH-approved respirator with a
particulate filter would be necessary.

Section 5: Safe Handling, Storage, and Disposal

Handling: Avoid all direct contact and inhalation of dust.[10] Wash hands thoroughly after
handling, even if gloves were worn.[8] Avoid creating dust; use appropriate weighing
techniques (e.g., weighing paper, enclosed balance).

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Keep
away from strong oxidizing agents, as these are common incompatibilities for amine-
containing compounds.[7][9]

Disposal: Dispose of waste material and contaminated containers in accordance with all
applicable local, state, and federal regulations.[6] Do not allow the material to enter drains or
the environment.

Section 6: Emergency Procedures

Rapid and correct response to an exposure is critical. All laboratory personnel must be familiar

with these procedures before beginning work.

First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7][9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes.[4] If skin irritation persists, get
medical advice.
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¢ In Case of Eye Contact: This is a medical emergency. Immediately flush the eyes with
copious amounts of water for at least 15 minutes, holding the eyelids open.[7] Remove
contact lenses if present and easy to do. Continue rinsing. Call a POISON CENTER or
doctor immediately.

o If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6][9]

Exposure Occurs

Route of Exposure?

Skin Contact

Inhalation Eye Contact

Move to Fresh Air Remove Clothing Flush with Water (15 min) Rinse Mouth
Seek Medical Attention Wash with Soap & Water (15 min) IMMEDIATE Medical Attention Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Section 1. Compound Identification and Predicted
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2499112/docs#section-1-compound-identification-
and-predicted-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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